N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C17H21N3O3S/c1-12-3-4-13(2)16(11-12)24(22,23)18-9-10-20-17(21)8-7-15(19-20)14-5-6-14/h3-4,7-8,11,14,18H,5-6,9-10H2,1-2H3
• InChI Key: AAKNEAONRILIOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.43. The purity is usually 95%.
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Scientific Research Applications

Understanding Chemical Research Applications

Chemical Synthesis and Characterization : Research often focuses on the synthesis and characterization of novel compounds with unique structures, aiming to explore their potential applications in various fields, including pharmaceuticals, material science, and chemical engineering. For example, studies on cyclic compounds containing aminobenzenesulfonamide highlight the development of novel polyheterocyclic compounds through advanced synthetic pathways, demonstrating the continuous interest in expanding the chemical space for potential therapeutic and industrial applications (Kaneda, 2020).

Pharmacological Investigations : Many compounds are investigated for their pharmacological properties, such as anticancer, antimicrobial, or neuroprotective effects. Studies like those on the metabolic fate of drugs like amitriptyline and its analogs provide insight into how structural modifications can influence therapeutic efficacy and safety profiles (Breyer‐Pfaff, 2004).

Toxicology and Risk Assessment : Understanding the toxicological profile of chemical compounds is crucial for assessing their safety for human use and environmental impact. Research in this area includes studies on the implications of metabolism and carcinogenicity of certain compounds in rodents and their relevance to human risk assessment, providing valuable data for regulatory decisions and safety guidelines (Cohen et al., 2006).